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Compound of Interest

Compound Name: N-(2-chlorophenyl)octanamide

CAS No.: 348594-59-2

Cat. No.: B4921045 Get Quote

Executive Summary & Core Directive
N-(2-chlorophenyl)octanamide is a halogenated organic amide.[1][2] While often chemically

stable under neutral conditions, its disposal requires strict adherence to Halogenated Waste

protocols. Improper disposal (e.g., drain pouring or mixing with non-halogenated solvents)

poses severe environmental risks due to the potential release of 2-chloroaniline (a toxic

breakdown product) and the formation of dioxins during improper incineration.[1]

IMMEDIATE ACTION REQUIRED:

NEVER dispose of this compound down the drain.[3]

NEVER mix with non-halogenated waste (e.g., Acetone, Ethanol) to avoid cross-

contaminating bulk waste streams.

ALWAYS segregate into the designated "Halogenated Organic" waste stream.

Chemical Profile & Hazard Identification
To understand the disposal rigor, one must understand the molecule's fate. N-(2-
chlorophenyl)octanamide contains a chlorine atom attached to an aromatic ring.[1][2] This

structural feature dictates its regulatory classification.
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Table 1: Physicochemical & Hazard Profile[1][2]
Property Description Operational Implication

Chemical Structure

Amide linkage between

octanoic acid and 2-

chloroaniline.[1][2]

Hydrolysis Risk: In the

presence of strong

acids/bases, it hydrolyzes to

release 2-chloroaniline (highly

toxic).[1][2]

Halogen Content Contains Chlorine (Cl).[1][2][4]

Mandatory Segregation: Must

be incinerated at high

temperatures (>1100°C) to

prevent dioxin formation.[1][2]

Physical State

Waxy solid or viscous liquid

(depending on purity/temp).[1]

[2]

Spill Cleanup: Solids should be

swept; liquids require

absorbent pads.[1][2]

Solubility

Lipophilic; soluble in organic

solvents (DCM, DMSO),

insoluble in water.[1][2]

Aquatic Hazard: Bio-

accumulative potential;

dangerous to aquatic life if

released to sewers.[1][2]

Incompatibilities
Strong oxidizers, Strong acids,

Strong bases.[1][2][5]

Storage: Keep away from nitric

acid or perchlorates to prevent

uncontrolled reactions.[1][2]

Waste Segregation Logic (The "Halogenated Rule")
[1]
The most common compliance failure in laboratories is the commingling of halogenated and

non-halogenated wastes. This section details the decision logic required for N-(2-
chlorophenyl)octanamide.

Why Segregation Matters[2][6]
Cost: Halogenated waste disposal is significantly more expensive than non-halogenated

waste.[4][6] Contaminating a 20L drum of acetone with 50mL of this amide reclassifies the
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entire drum as halogenated waste.

Safety: Halogenated compounds can react violently with certain metals (e.g., aluminum,

magnesium) or alkali/alkaline earth metals found in other waste streams.

Figure 1: Waste Stream Decision Matrix[1]

Waste Generation:
N-(2-chlorophenyl)octanamide

Is the waste Solid or Liquid?

Solid / Waxy Residue

Solid

Dissolved in Solvent

Liquid

Solid Hazardous Waste Bin
(Label: Halogenated Organic Solid)

Bag & Tag

Is the solvent
Halogenated?

Halogenated Solvent Waste Carboy
(Label: Halogenated Organic Liquid)

Yes (e.g., DCM, Chloroform) No (e.g., Ethanol, Acetone)*

*CRITICAL: Even if dissolved in non-halogenated solvent,
the presence of the amide contaminates the whole mixture.

It MUST go to Halogenated Waste.

Click to download full resolution via product page

Caption: Decision matrix for segregating N-(2-chlorophenyl)octanamide. Note that any

mixture containing this compound defaults to the Halogenated Waste stream.[1]

Step-by-Step Disposal Protocol
Follow this protocol to ensure compliance with EPA (RCRA) and local EHS regulations.
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Phase 1: Preparation
Identify the Container: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers if the waste is acidic, though neutral amides are generally compatible with

metal.

Labeling: Attach a hazardous waste tag before adding the first drop of waste.

Chemical Name: Write out the full name: "N-(2-chlorophenyl)octanamide." Do not use

abbreviations or chemical structures alone.

Hazard Checkboxes: Check "Toxic" and "Irritant." If dissolved in a flammable solvent,

check "Flammable."

Constituents: If in solution, list the solvent and the approximate % concentration.

Phase 2: Transfer[1][2]
Fume Hood Use: Perform all waste transfers inside a certified chemical fume hood to

capture potential vapors from the solvent or dust from the solid.

Funnel Safety: Use a funnel with a lid or remove the funnel immediately after use. Do not

leave open funnels in waste carboys (violation of "Closed Container" regulations).

Secondary Containment: Ensure the waste container sits in a secondary tray capable of

holding 110% of the container's volume.

Phase 3: Storage & Pickup
Cap Tight: Ensure the cap is screwed on tightly when not actively adding waste.

Time Limit: Do not store waste in the lab for more than 90 days (standard accumulation time

limit for many jurisdictions).

Request Pickup: Contact your facility's EHS or licensed waste contractor for removal.

Specify that the waste contains Halogenated Organics intended for High-Temperature

Incineration.
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Emergency Spill Response
In the event of a spill, immediate containment is necessary to prevent the compound from

entering floor drains.

Figure 2: Spill Response Workflow

1. Alert & Secure
Evacuate area if necessary

2. Don PPE
Nitrile gloves, Lab coat, Goggles

3. Containment
Circle spill with absorbent socks

4. Absorption
Use vermiculite or pads

5. Decontamination
Wash surface with soap & water

6. Disposal
All debris -> Haz Waste Bin

Click to download full resolution via product page

Caption: Operational workflow for managing a laboratory spill of N-(2-
chlorophenyl)octanamide.

Specific Cleanup Instructions[2][3][7][8]
Solid Spill: Gently sweep up the material to avoid generating dust. Place directly into a wide-

mouth hazardous waste jar.

Liquid/Solution Spill:

Place absorbent pads over the spill.

Wipe from the outside in to prevent spreading.

Decontamination: After bulk removal, scrub the area with a detergent solution (e.g.,

Alconox) and water. The amide is lipophilic and will not be removed by water alone.

Final Step: All contaminated pads, gloves, and paper towels must be disposed of as solid

hazardous waste (contaminated debris).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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